Cas no 1214361-71-3 (3-(Difluoromethoxy)-1,1'-biphenyl)

• Product Name: 3-(Difluoromethoxy)-1,1'-biphenyl
• CAS No: 1214361-71-3
• MF: C₁₃H₁₀F₂O
• MW: 220.214710712433
• CID: 4789911
• Update Time: 2025-10-28

3-(Difluoromethoxy)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethoxy)biphenyl
• 1-(difluoromethoxy)-3-phenylbenzene
• 3-(Difluoromethoxy)-1,1'-biphenyl

• Inchi： 1S/C13H10F2O/c14-13(15)16-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9,13H
• InChI Key： PWWBOQIJFYPPCC-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2

Additional information on 3-(Difluoromethoxy)-1,1'-biphenyl

Introduction to 3-(Difluoromethoxy)-1,1'-biphenyl (CAS No: 1214361-71-3)

3-(Difluoromethoxy)-1,1'-biphenyl, identified by the Chemical Abstracts Service Number (CAS No) 1214361-71-3, is a significant compound in the realm of modern chemical and pharmaceutical research. This biphenyl derivative features a difluoromethoxy substituent, which imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel materials and bioactive molecules. The compound's structure, consisting of two phenyl rings connected by a single bond with a fluorinated methoxy group attached to one ring, has garnered attention due to its potential applications in various scientific domains.

The difluoromethoxy moiety plays a crucial role in modulating the chemical behavior of 3-(Difluoromethoxy)-1,1'-biphenyl. Fluoro substitution is well-documented for its ability to enhance metabolic stability, improve lipophilicity, and influence binding affinity in drug-like molecules. In contrast, the methoxy group contributes to hydrophilicity and can serve as a hydrogen bonding acceptor. The combination of these two groups in 3-(Difluoromethoxy)-1,1'-biphenyl creates a balance that makes it an attractive candidate for further functionalization and derivatization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the properties of 3-(Difluoromethoxy)-1,1'-biphenyl with greater accuracy. These studies suggest that the compound exhibits moderate solubility in organic solvents and possesses a favorable pharmacokinetic profile. The presence of the difluoromethoxy group has been linked to increased binding affinity for certain biological targets, which has spurred interest in its use as an intermediate in medicinal chemistry.

In the pharmaceutical industry, 3-(Difluoromethoxy)-1,1'-biphenyl has been explored as a building block for synthesizing small-molecule inhibitors and agonists. Its biphenyl core is a common motif in many approved drugs due to its ability to interact with biological macromolecules through π-stacking and hydrophobic interactions. The introduction of fluorine atoms into this system further enhances these interactions, potentially leading to more potent and selective therapeutic agents.

One particularly promising area of research involves the use of 3-(Difluoromethoxy)-1,1'-biphenyl in the development of photodynamic therapy agents. The compound's ability to absorb light at specific wavelengths allows it to generate reactive oxygen species upon irradiation, which can selectively target diseased cells. Additionally, the difluoromethoxy group can be engineered to improve tumor accumulation and reduce systemic toxicity, making it an ideal candidate for next-generation photodynamic drugs.

Another emerging application of 3-(Difluoromethoxy)-1,1'-biphenyl is in the field of organic electronics. The compound's electronic properties make it suitable for use as an organic semiconductor or an emissive layer in light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating this molecule into thin-film devices can enhance charge transport and luminescence efficiency. These findings open up possibilities for developing advanced display technologies and energy-efficient lighting solutions.

The synthesis of 3-(Difluoromethoxy)-1,1'-biphenyl has been optimized through various methodologies, including cross-coupling reactions and nucleophilic substitution. Modern synthetic techniques such as transition-metal catalysis have enabled high-yield production with minimal byproducts. These advancements have made it more feasible to explore complex derivatives of this compound for specialized applications.

Ethical considerations are also important when working with compounds like 3-(Difluoromethoxy)-1,1'-biphenyl. Responsible research practices ensure that the benefits of scientific discovery are maximized while minimizing potential risks. This includes thorough characterization of the compound's properties before scaling up synthesis and rigorous testing in vitro and in vivo to assess safety and efficacy.

Looking ahead, the future prospects for 3-(Difluoromethoxy)-1,1'-biphenyl are bright. Continued research will likely uncover new applications in areas such as materials science, nanotechnology, and green chemistry. The compound's unique structure provides a versatile platform for innovation, making it a cornerstone of modern chemical research.